94-72-4

3,3'-(2-Methylpiperazine-1,4-diyl)dipropan-2-ol

In Stock

• CAS RN:
• 94-72-4

• Formula:
• C11H24N2O2

• InChI:
• InChI=1S/C11H24N2O2/c1-9-6-12(7-10(2)14)4-5-13(9)8-11(3)15/h9-11,14-15H,4-8H2,1-3H3

• InChIKey:
• GPXSTLAIBOEFST-UHFFFAOYSA-N

• 3,3'-(2-Methylpiperazine-1,4-diyl)dipropan-2-ol is a useful research compound. Its molecular formula is C11H24N2O2 and its molecular weight is 216.32 g/mol. The purity is usually 95%.

Pentalene, octahydro-

Usually In Stock

• CAS RN:
• 694-72-4

• Formula:
• C8H14

• InChI:
• InChI=1S/C8H14/c1-3-7-5-2-6-8(7)4-1/h7-8H,1-6H2

• InChIKey:
• AEBWATHAIVJLTA-UHFFFAOYSA-N

• Pentalene, octahydro- is a useful research compound. Its molecular formula is C8H14 and its molecular weight is 110.2 g/mol. The purity is usually 95%.

Diphenoquinone

In Stock

• CAS RN:
• 494-72-4

• Formula:
• C12H8O2

• InChI:
• InChI=1S/C12H8O2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H

• InChIKey:
• DDTHMESPCBONDT-UHFFFAOYSA-N

• Diphenoquinone, also known as Diphenoquinone, is a useful research compound. Its molecular formula is C12H8O2 and its molecular weight is 184.19 g/mol. The purity is usually 95%.

Phenylacetaldehyde glyceryl acetal

• CAS RN:
• 5694-72-4

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c12-7-10-8-13-11(14-10)6-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2

• InChIKey:
• ZPENOSKWEKGDCX-UHFFFAOYSA-N

• 2-Benzyl-5-hydroxymethyl-1, 3-dioxolane, also known as 2-benzyl-1, 3-dioxolan-4-ylmethanol or 4-(hydroxymethyl)-2-benzyl-1, 3-dioxolane, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Benzyl-5-hydroxymethyl-1, 3-dioxolane is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-benzyl-5-hydroxymethyl-1, 3-dioxolane is primarily located in the cytoplasm.

4-[4-(allyloxy)-3-bromo-5-ethoxybenzylidene]-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one

In Stock

• CAS RN:
• 5894-72-4

• Formula:
• C21H17BrFNO4

• InChI:
• InChI=1S/C21H17BrFNO4/c1-3-8-27-19-16(22)9-13(11-18(19)26-4-2)10-17-21(25)28-20(24-17)14-6-5-7-15(23)12-14/h3,5-7,9-12H,1,4,8H2,2H3/b17-10-

• InChIKey:
• UPKXXFNMKOPNDG-YVLHZVERSA-N

• 4-[4-(allyloxy)-3-bromo-5-ethoxybenzylidene]-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one is a useful research compound. Its molecular formula is C21H17BrFNO4 and its molecular weight is 446.3 g/mol. The purity is usually 95%.

[2-(3-chlorophenyl)propan-2-yl](methyl)amine

In Stock

• CAS RN:
• 92994-72-4

• Formula:
• C10H14ClN

• [2-(3-chlorophenyl)propan-2-yl](methyl)amine is a useful research compound. Its molecular formula is C10H14ClN and its molecular weight is 183.7. The purity is usually 95%.

6,7-dimethoxy-1H-quinazolin-4-one

In Stock

• CAS RN:
• 13794-72-4

• Formula:
• C10H10N2O3

• InChI:
• InChI=1S/C10H10N2O3/c1-14-8-3-6-7(4-9(8)15-2)11-5-12-10(6)13/h3-5H,1-2H3,(H,11,12,13)

• 6,7-dimethoxy-1H-quinazolin-4-one, also known as 6,7-dimethoxy-1H-quinazolin-4-one, is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20. The purity is usually 95%.

Argon38

In Stock

• CAS RN:
• 13994-72-4

• Formula:
• Cl3H2OOs

• Argon38, also known as Argon38, is a useful research compound. Its molecular formula is Cl3H2OOs. The purity is usually 95%.

Ethyl docosa-4,7,10,13,16,19-hexaenoate

In Stock

• CAS RN:
• 84494-72-4

• Formula:
• C24 H36 O2

• InChI:
• InChI=1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h5-6,8-9,11-12,14-15,17-18,20-21H,3-4,7,10,13,16,19,22-23H2,1-2H3/b6-5+,9-8+,12-11+,15-14+,18-17+,21-20+

• InChIKey:
• ITNKVODZACVXDS-YATCGRJWSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Docosa-4,7,10,13,16,19-hexaenoic acid ethyl ester is a polyunsaturated fatty ester.
  

1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid

In Stock

• CAS RN:
• 903094-72-4

• Formula:
• C15H26N2O4

• InChI:
• InChI=1S/C15H26N2O4/c1-15(2,3)21-14(20)17-8-6-12(10-17)16-7-4-5-11(9-16)13(18)19/h11-12H,4-10H2,1-3H3,(H,18,19)

• InChIKey:
• JYXSUUXDUDDEIX-UHFFFAOYSA-N

• 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H26N2O4 and its molecular weight is 298.38 g/mol. The purity is usually 95%.

5-chloro-N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)thiophene-2-sulfonamide

In Stock

• CAS RN:
• 893994-72-4

• Formula:
• C17H17ClN2O2S3

• InChI:
• InChI=1S/C17H17ClN2O2S3/c1-11-3-5-13(6-4-11)17-20-12(2)14(23-17)9-10-19-25(21,22)16-8-7-15(18)24-16/h3-8,19H,9-10H2,1-2H3

• InChIKey:
• HZPSSWQHMFRQIB-UHFFFAOYSA-N

• 5-chloro-N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C17H17ClN2O2S3 and its molecular weight is 412.97. The purity is usually 95%.

3-(2,5-Dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-72-4

• Formula:
• C17H18O

• InChI:
• InChI=1S/C17H18O/c1-13-8-9-14(2)16(12-13)10-11-17(18)15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3

• InChIKey:
• VHIPONPZAJDSSB-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18O and its molecular weight is 238.32 g/mol. The purity is usually 95%.

N-(2-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872994-72-4

• Formula:
• C23H20F2N6O2S

• InChI:
• InChI=1S/C23H20F2N6O2S/c1-14-2-4-15(5-3-14)23(33)26-11-10-20-29-28-19-8-9-22(30-31(19)20)34-13-21(32)27-18-7-6-16(24)12-17(18)25/h2-9,12H,10-11,13H2,1H3,(H,26,33)(H,27,32)

• InChIKey:
• DJESTEFEJBBWDO-UHFFFAOYSA-N

• N-(2-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C23H20F2N6O2S and its molecular weight is 482.51. The purity is usually 95%.

4,5,6,7-Tetrahydro-4,7-epoxyisobenzofuran-1,3-dione

Usually In Stock

• CAS RN:
• 945494-72-4

• Formula:
• C8H6O4

• InChI:
• InChI=1S/C8H6O4/c9-7-5-3-1-2-4(11-3)6(5)8(10)12-7/h3-4H,1-2H2

• InChIKey:
• IRGCBQMAFUJTJA-UHFFFAOYSA-N

• 4,5,6,7-Tetrahydro-4,7-epoxyisobenzofuran-1,3-dione is a useful research compound. Its molecular formula is C8H6O4 and its molecular weight is 166.13 g/mol. The purity is usually 95%.

ethyl 6-methoxy-2,3,4,9-tetrahydro-1H-carbazole-3-carboxylate

In Stock

• CAS RN:
• 628294-72-4

• Formula:
• C16H19NO3

• InChI:
• InChI=1S/C16H19NO3/c1-3-20-16(18)10-4-6-14-12(8-10)13-9-11(19-2)5-7-15(13)17-14/h5,7,9-10,17H,3-4,6,8H2,1-2H3

• InChIKey:
• MJBSUFDIRLXCEL-UHFFFAOYSA-N

• Ethyl 6-methoxy-2,3,4,9-tetrahydro-1H-carbazole-3-carboxylate is a useful research compound. Its molecular formula is C16H19NO3 and its molecular weight is 273.332. The purity is usually 95%.

Carbamothioic acid, cyanomethyl-, S-methyl ester (9CI)

• CAS RN:
• 110994-72-4

• Formula:
• C4H6N2OS

• InChI:
• InChI=1S/C4H6N2OS/c1-6(3-5)4(7)8-2/h1-2H3

• InChIKey:
• LWCGNUKRWZIRKS-UHFFFAOYSA-N

• Carbamothioic acid, cyanomethyl-, S-methyl ester (9CI), also known as Carbamothioic acid, cyanomethyl-, S-methyl ester (9CI), is a useful research compound. Its molecular formula is C4H6N2OS and its molecular weight is 130.165. The purity is usually 95%.

(S)-Methyl 3-amino-3-phenylpropanoate hydrochloride

In Stock

• CAS RN:
• 144494-72-4

• Formula:
• C10H14ClNO2

• InChI:
• InChI=1S/C10H13NO2.ClH/c1-13-10(12)7-9(11)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H/t9-;/m0./s1

• InChIKey:
• GYKTZBZYSKZYDB-FVGYRXGTSA-N

• (S)-Methyl 3-amino-3-phenylpropanoate hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO2 and its molecular weight is 215.67 g/mol. The purity is usually 95%.

o-Toluidine, 4,4'-pentamethylenedioxydi-, dihydrochloride

• CAS RN:
• 110194-72-4

• Formula:
• C19H28Cl2N2O2

• InChI:
• InChI=1S/C19H26N2O2.2ClH/c1-14-12-16(6-8-18(14)20)22-10-4-3-5-11-23-17-7-9-19(21)15(2)13-17;;/h6-9,12-13H,3-5,10-11,20-21H2,1-2H3;2*1H

• InChIKey:
• XOVVUGKXCKXZSV-UHFFFAOYSA-N

• o-Toluidine, 4,4'-pentamethylenedioxydi-, dihydrochloride is a bioactive chemical.

methyl 3-oxo-2-{[6-(propan-2-yl)pyridin-2-yl]methyl}-2H,3H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate

• CAS RN:
• 1797894-72-4

• Formula:
• C17H18N4O3

• InChI:
• InChI=1S/C17H18N4O3/c1-11(2)14-6-4-5-13(18-14)10-21-17(23)20-9-12(16(22)24-3)7-8-15(20)19-21/h4-9,11H,10H2,1-3H3

• InChIKey:
• SJHZJBYHXUZQHT-UHFFFAOYSA-N

• Methyl 3-oxo-2-{[6-(propan-2-yl)pyridin-2-yl]methyl}-2H,3H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.35. The purity is usually 95%.

5-[(3-Bromophenyl)sulfamoyl]-2-fluorobenzoic acid

In Stock

• CAS RN:
• 1030694-72-4

• Formula:
• C13H9BrFNO4S

• InChI:
• InChI=1S/C13H9BrFNO4S/c14-8-2-1-3-9(6-8)16-21(19,20)10-4-5-12(15)11(7-10)13(17)18/h1-7,16H,(H,17,18)

• InChIKey:
• PXXAMFCNVBFKKK-UHFFFAOYSA-N

• 5-[(3-Bromophenyl)sulfamoyl]-2-fluorobenzoic acid is a useful research compound. Its molecular formula is C13H9BrFNO4S and its molecular weight is 374.18. The purity is usually 95%.

N-(3-Cyanothiolan-3-YL)indolizine-2-carboxamide

In Stock

• CAS RN:
• 1394694-72-4

• Formula:
• C14H13N3OS

• InChI:
• InChI=1S/C14H13N3OS/c15-9-14(4-6-19-10-14)16-13(18)11-7-12-3-1-2-5-17(12)8-11/h1-3,5,7-8H,4,6,10H2,(H,16,18)

• InChIKey:
• YWFONQNREGTKLZ-UHFFFAOYSA-N

• N-(3-Cyanothiolan-3-YL)indolizine-2-carboxamide is a useful research compound. Its molecular formula is C14H13N3OS and its molecular weight is 271.34. The purity is usually 95%.

2,4-Difluoro-1-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404194-72-4

• Formula:
• C7H3F5O

• InChI:
• InChI=1S/C7H3F5O/c8-4-1-2-6(5(9)3-4)13-7(10,11)12/h1-3H

• InChIKey:
• KWYSKALMBDXKKS-UHFFFAOYSA-N

• 2,4-Difluoro-1-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H3F5O and its molecular weight is 198.092. The purity is usually 95%.

2-(5-Oxopyrrolidin-3-yl)acetonitrile

In Stock

• CAS RN:
• 1784794-72-4

• Formula:
• C6H8N2O

• InChI:
• InChI=1S/C6H8N2O/c7-2-1-5-3-6(9)8-4-5/h5H,1,3-4H2,(H,8,9)

• InChIKey:
• LHBWKHZXTZCMRG-UHFFFAOYSA-N

• 2-(5-Oxopyrrolidin-3-yl)acetonitrile is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.143. The purity is usually 95%.

4-Chloro-5-[4-(4-methylphenyl)piperazin-1-yl]-2-phenyl-2,3-dihydropyridazin-3-one

Usually In Stock

• CAS RN:
• 2379994-72-4

• Formula:
• C21H21ClN4O

• InChI:
• InChI=1S/C21H21ClN4O/c1-16-7-9-17(10-8-16)24-11-13-25(14-12-24)19-15-23-26(21(27)20(19)22)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3

• InChIKey:
• UTPTZSKJZQAFDY-UHFFFAOYSA-N

• 4-Chloro-5-[4-(4-methylphenyl)piperazin-1-yl]-2-phenyl-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H21ClN4O and its molecular weight is 380.88. The purity is usually 95%.